Cas no 10174-89-7 (1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-)

• Product Name: 1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-
• CAS No: 10174-89-7
• MF: C₂₃H₁₉NO₂
• MW: 341.402466058731
• CID: 233365
• PubChem ID: 285673
• Update Time: 2025-04-19

1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-
• 1-Isoquinolinemethanol,a-[p-(benzyloxy)phenyl]- (7CI)
• NSC 142993
• DTXSID60301388
• NSC142993
• [4-(benzyloxy)phenyl](isoquinolin-1-yl)methanol
• 10174-89-7
• NSC-142993

• Inchi： 1S/C23H19NO2/c25-23(22-21-9-5-4-8-18(21)14-15-24-22)19-10-12-20(13-11-19)26-16-17-6-2-1-3-7-17/h1-15,23,25H,16H2
• InChI Key： WJOMBXXKPXFBPV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OCC1C=CC=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 341.14167
• Monoisotopic Mass: 341.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 4.4

Experimental Properties

• Density: 1.223
• Boiling Point: 557.5°Cat760mmHg
• Flash Point: 291°C
• Refractive Index: 1.669
• PSA: 42.35
• LogP: 4.89550